![molecular formula C20H26N2O5S2 B300458 2-[3,4-dimethoxy(methylsulfonyl)anilino]-N-{2-[(4-methylphenyl)sulfanyl]ethyl}acetamide](/img/structure/B300458.png)
2-[3,4-dimethoxy(methylsulfonyl)anilino]-N-{2-[(4-methylphenyl)sulfanyl]ethyl}acetamide
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Overview
Description
2-[3,4-dimethoxy(methylsulfonyl)anilino]-N-{2-[(4-methylphenyl)sulfanyl]ethyl}acetamide, also known as DAS181, is a novel antiviral drug that has shown promising results in scientific research. DAS181 is a sialidase enzyme that cleaves sialic acid from the host cell surface, thereby preventing the attachment and entry of viruses into host cells.
Mechanism of Action
2-[3,4-dimethoxy(methylsulfonyl)anilino]-N-{2-[(4-methylphenyl)sulfanyl]ethyl}acetamide is a sialidase enzyme that cleaves sialic acid from the host cell surface, thereby preventing the attachment and entry of viruses into host cells. Sialic acid is a common receptor for many viruses, and by cleaving sialic acid, this compound can prevent viral attachment and entry into host cells.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is well-tolerated in animal models. Studies have also shown that this compound does not affect the normal function of host cells and does not induce an inflammatory response. This compound has been shown to have a long half-life in the respiratory tract, making it an ideal candidate for the treatment of respiratory viral infections.
Advantages and Limitations for Lab Experiments
2-[3,4-dimethoxy(methylsulfonyl)anilino]-N-{2-[(4-methylphenyl)sulfanyl]ethyl}acetamide has several advantages for lab experiments, including its broad-spectrum antiviral activity, low toxicity profile, and long half-life in the respiratory tract. However, this compound is a relatively new drug, and more studies are needed to determine its efficacy and safety in humans.
Future Directions
For 2-[3,4-dimethoxy(methylsulfonyl)anilino]-N-{2-[(4-methylphenyl)sulfanyl]ethyl}acetamide include the development of clinical trials to determine its efficacy and safety in humans, the optimization of the synthesis method to improve the yield and purity of the drug, and the exploration of its potential as a prophylactic treatment for viral infections. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for the treatment of viral infections.
Synthesis Methods
2-[3,4-dimethoxy(methylsulfonyl)anilino]-N-{2-[(4-methylphenyl)sulfanyl]ethyl}acetamide is synthesized by a multistep process that involves the reaction of 2,4-dimethoxyaniline with methylsulfonyl chloride to form 2,4-dimethoxy(methylsulfonyl)aniline. This intermediate is then reacted with 2-bromoethyl acetate to form 2-[3,4-dimethoxy(methylsulfonyl)anilino]-N-(2-acetoxyethyl)acetamide. The final step involves the reaction of this intermediate with 4-methylthiophenol in the presence of a base to form the desired product, this compound.
Scientific Research Applications
2-[3,4-dimethoxy(methylsulfonyl)anilino]-N-{2-[(4-methylphenyl)sulfanyl]ethyl}acetamide has been studied extensively in scientific research for its antiviral activity against a wide range of viruses, including influenza virus, parainfluenza virus, respiratory syncytial virus, and coronaviruses. Studies have shown that this compound can prevent viral attachment and entry into host cells, thereby reducing viral replication and spread. This compound has also been shown to have a broad-spectrum antiviral activity, making it a promising candidate for the development of antiviral therapies.
properties
Molecular Formula |
C20H26N2O5S2 |
---|---|
Molecular Weight |
438.6 g/mol |
IUPAC Name |
2-(3,4-dimethoxy-N-methylsulfonylanilino)-N-[2-(4-methylphenyl)sulfanylethyl]acetamide |
InChI |
InChI=1S/C20H26N2O5S2/c1-15-5-8-17(9-6-15)28-12-11-21-20(23)14-22(29(4,24)25)16-7-10-18(26-2)19(13-16)27-3/h5-10,13H,11-12,14H2,1-4H3,(H,21,23) |
InChI Key |
NSTCZLTVWRNLOG-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)SCCNC(=O)CN(C2=CC(=C(C=C2)OC)OC)S(=O)(=O)C |
Canonical SMILES |
CC1=CC=C(C=C1)SCCNC(=O)CN(C2=CC(=C(C=C2)OC)OC)S(=O)(=O)C |
Origin of Product |
United States |
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